Cas no 1012-84-6 (Pentachlorobenzoic Acid)

• Product Name: Pentachlorobenzoic Acid
• CAS No: 1012-84-6
• MF: C₇HCl₅O₂
• MW: 294.346637487412
• MDL: MFCD00092425
• CID: 157159
• PubChem ID: 13896
• Update Time: 2025-06-15

Pentachlorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,4,5,6-pentachloro-
• 2,3,4,5,6-pentachlorobenzoic acid
• 2,3,4,5,6-Pentachloro-benzoic acid
• PENTACHLOROBENZOIC ACID
• BENZOIC ACID,PENTACHLORO
• Pentachlor-benzoesaeure
• Perchlorbenzoesaeure
• Perchlorobenzoic acid
• pentachloro-benzoicaci
• BAA01284
• BRN 0986504
• C7HCl5O2
• SB30105
• AKOS015919149
• FT-0655022
• BENZOIC ACID, PENTACHLORO-
• MFCD00092425
• 2,3,4,5,6-pentakis(chloranyl)benzoic acid
• 1012-84-6
• IONYGGJUUJFXJK-UHFFFAOYSA-N
• Z57957539
• F9BV6ZF9TG
• AI3-34818
• SCHEMBL205832
• Benzoic acid, 2,3,4,5,6-pentachloro-
• NSC-155867
• DTXSID5074420
• A800367
• NSC 155867
• 2,3,4,5,6-pentachloro-benzoicacid
• Q2069290
• CS-0267390
• NSC155867
• 2,3,4,5,6-Pentachlorobenzoic acid #
• UNII-F9BV6ZF9TG
• Pentachlorobenzoic Acid

• MDL： MFCD00092425
• Inchi： 1S/C7HCl5O2/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h(H,13,14)
• InChI Key： IONYGGJUUJFXJK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C(=O)O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 291.84200
• Monoisotopic Mass: 291.842
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4.6

Experimental Properties

• Density: 1.7324 (estimate)
• Melting Point: 209.3°C
• Boiling Point: 379.1±37.0 °C at 760 mmHg
• Flash Point: 183.0±26.5 °C
• Refractive Index: 1.631
• PSA: 37.30000
• LogP: 4.65180
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Pentachlorobenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Pentachlorobenzoic Acid

Comprehensive Analysis of Pentachlorobenzoic Acid (CAS No. 1012-84-6): Properties, Applications, and Environmental Impact

Pentachlorobenzoic Acid (CAS No. 1012-84-6) is a chlorinated aromatic carboxylic acid with significant industrial and research relevance. This compound, often abbreviated as PCBzA, belongs to the family of halogenated benzoic acids, which are widely studied for their unique chemical properties and applications. The molecular formula of Pentachlorobenzoic Acid is C₇HCl₅O₂, and it features five chlorine atoms attached to a benzoic acid backbone. This structural configuration contributes to its stability and reactivity, making it a subject of interest in various scientific fields.

One of the most frequently searched questions about Pentachlorobenzoic Acid is its synthesis method. The compound is typically synthesized through the chlorination of benzoic acid or its derivatives under controlled conditions. Researchers often explore its reaction mechanisms and derivatives, as these aspects are critical for understanding its behavior in different environments. Additionally, the thermal stability and solubility of PCBzA are key parameters for industrial applications, particularly in the formulation of specialty chemicals.

In recent years, the environmental impact of chlorinated compounds like Pentachlorobenzoic Acid has become a hot topic. Studies focus on its biodegradability and ecotoxicology, addressing concerns about its persistence in ecosystems. While PCBzA is not classified as a high-risk substance, its presence in water and soil has prompted investigations into remediation techniques, such as advanced oxidation processes and microbial degradation. These studies align with the growing demand for green chemistry solutions and sustainable practices in chemical manufacturing.

The applications of Pentachlorobenzoic Acid span multiple industries. In pharmaceutical research, it serves as an intermediate for synthesizing bioactive molecules. Its role in material science includes the development of flame retardants and polymer additives, where its halogenated structure enhances performance. Furthermore, analytical laboratories utilize PCBzA as a reference standard for chromatographic analysis, owing to its well-defined properties and stability.

From a regulatory perspective, Pentachlorobenzoic Acid is subject to guidelines under international chemical safety programs. Organizations like the EPA and REACH evaluate its exposure limits and handling protocols to ensure safe usage. Researchers and manufacturers must adhere to these standards, which emphasize proper storage conditions and waste disposal methods. Compliance with these regulations is essential for minimizing occupational and environmental risks.

Emerging trends in the study of Pentachlorobenzoic Acid include its potential role in catalysis and nanotechnology. Scientists are exploring its use as a ligand in metal-organic frameworks (MOFs) or as a precursor for carbon-based nanomaterials. These innovations highlight the compound's versatility and open new avenues for high-value applications. As interest in sustainable materials grows, PCBzA may play a pivotal role in advancing eco-friendly technologies.

In conclusion, Pentachlorobenzoic Acid (CAS No. 1012-84-6) remains a compound of significant scientific and industrial importance. Its unique properties, coupled with evolving applications, make it a focal point for research and development. By addressing contemporary concerns such as environmental sustainability and regulatory compliance, stakeholders can harness its potential while mitigating risks. Future studies will likely uncover even more innovative uses for this versatile chemical.